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Compound of Interest

Compound Name: 2-Amino-4-chloro-6-nitrophenol

Cat. No.: B019034 Get Quote

An in-depth comparison of the ecotoxicological properties of 2-Amino-4-chloro-6-nitrophenol
and the structurally related compound, 2,4-dinitrophenol, providing key data for environmental

risk assessment by researchers, scientists, and drug development professionals.

Introduction
2-Amino-4-chloro-6-nitrophenol (ACNP) is a substituted aromatic amine used in various

industrial applications, including as an intermediate in the synthesis of dyes and other organic

compounds. Due to its chemical structure, containing a phenolic group, a nitro group, and a

chlorine atom, there are concerns about its potential environmental impact. A thorough

understanding of its ecotoxicity is crucial for responsible manufacturing, use, and disposal.

This guide provides a comparative ecotoxicity assessment of ACNP. Due to the limited

availability of direct ecotoxicological data for ACNP in publicly accessible literature, this guide

utilizes data for the structurally similar and well-studied compound, 2,4-dinitrophenol (2,4-DNP),

as a surrogate for comparison. This approach allows for an informed estimation of the potential

environmental hazards of ACNP. The guide presents quantitative toxicity data for key aquatic

organisms, details standard experimental protocols for ecotoxicity testing, and visualizes

relevant biological pathways and experimental workflows.

Comparative Ecotoxicity Data
The following tables summarize the acute toxicity of 2,4-dinitrophenol to representative aquatic

organisms, providing a benchmark for assessing the potential ecotoxicity of 2-Amino-4-chloro-
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6-nitrophenol. It is important to note that while structurally similar, the toxicity of ACNP may

differ from that of 2,4-DNP.

Table 1: Acute Toxicity of 2,4-dinitrophenol to Freshwater Algae

Species Endpoint
Concentration
(mg/L)

Exposure
Duration

Reference

Scenedesmus

subspicatus
EC50 (biomass) 26 48 hours [1]

Table 2: Acute Toxicity of 2,4-dinitrophenol to Freshwater Invertebrates

Species Endpoint
Concentration
(mg/L)

Exposure
Duration

Reference

Daphnia magna
EC50

(immobilisation)
3.8 - 4.6 48 - 96 hours [1]

Unspecified

Crustacean
LC50 3.8 - 4.6 48 - 96 hours [1]

Table 3: Acute Toxicity of 2,4-dinitrophenol to Freshwater Fish

Species Endpoint
Concentration
(mg/L)

Exposure
Duration

Reference

Various (9

species)
LC50 0.060 - 27.1 48 - 96 hours [1]

Notopterus

notopterus

Chronic NOEC

(growth)
0.5 - 1.3 - [1]

Notopterus

notopterus

Chronic NOEC

(mortality)
3.05 - [1]
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The ecotoxicity data presented are typically generated following standardized guidelines to

ensure reproducibility and comparability. The Organisation for Economic Co-operation and

Development (OECD) provides a set of internationally recognized guidelines for the testing of

chemicals. Below are summaries of the key protocols relevant to the data in this guide.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test evaluates the effects of a substance on the growth of freshwater microalgae.

Test Organism: Commonly Pseudokirchneriella subcapitata or Scenedesmus subspicatus.

Principle: Exponentially growing cultures of algae are exposed to a range of concentrations

of the test substance in a nutrient-rich medium for 72 hours.

Procedure:

Prepare a geometric series of test concentrations and a control (without the test

substance).

Inoculate flasks containing the test solutions and control with a low density of algal cells.

Incubate the flasks under constant illumination and temperature for 72 hours.

Measure the algal biomass (e.g., by cell counts, fluorescence, or absorbance) at least

every 24 hours.

Endpoint: The primary endpoint is the inhibition of growth, expressed as the EC50 (the

concentration that causes a 50% reduction in growth or growth rate compared to the control).

OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to planktonic crustaceans.

Test Organism: Typically Daphnia magna.

Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations

of the test substance for 48 hours.
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Procedure:

Prepare a series of test concentrations and a control in a suitable test medium.

Introduce a set number of daphnids into each test vessel.

Incubate at a constant temperature for 48 hours.

Observe the daphnids for immobilisation (i.e., they are unable to swim) at 24 and 48

hours.

Endpoint: The main endpoint is the EC50, the concentration at which 50% of the daphnids

are immobilized after 48 hours.

OECD 203: Fish, Acute Toxicity Test
This test determines the acute lethal toxicity of a substance to fish.

Test Organism: Various species can be used, such as Zebrafish (Danio rerio) or Rainbow

Trout (Oncorhynchus mykiss).

Principle: Fish are exposed to a range of concentrations of the test substance in a controlled

aquatic environment for 96 hours.

Procedure:

Acclimatize the fish to the test conditions.

Prepare a series of test concentrations and a control.

Introduce a specific number of fish into each test tank.

Maintain the test conditions (temperature, pH, dissolved oxygen) for 96 hours.

Record the number of dead fish in each tank at 24, 48, 72, and 96 hours.

Endpoint: The primary endpoint is the LC50, the concentration of the substance that is lethal

to 50% of the test fish within the 96-hour exposure period.
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Visualizations
To further illustrate the concepts discussed, the following diagrams have been generated using

the Graphviz (DOT language).
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Caption: General workflow for aquatic ecotoxicity testing.
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Caption: Proposed bacterial degradation pathway for 2,4-dinitrophenol.

Conclusion
While direct ecotoxicity data for 2-Amino-4-chloro-6-nitrophenol is scarce, the information

available for the structurally analogous compound, 2,4-dinitrophenol, suggests that ACNP is

likely to be toxic to aquatic organisms. The provided LC50 and EC50 values for 2,4-DNP

indicate that it can cause adverse effects at low milligram per liter concentrations. The

presence of both a chloro and a nitro group on the phenol ring in ACNP may influence its

toxicity and persistence in the environment.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b019034?utm_src=pdf-body-img
https://www.benchchem.com/product/b019034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The standardized OECD protocols outlined in this guide provide a framework for generating

robust and comparable ecotoxicity data for ACNP. It is recommended that such studies are

conducted to accurately characterize its environmental risk profile. The visualized experimental

workflow and biodegradation pathway offer a clear understanding of the processes involved in

ecotoxicity assessment and the potential environmental fate of such compounds. This

information is vital for ensuring the safe and sustainable use of 2-Amino-4-chloro-6-
nitrophenol in various industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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